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Compound of Interest

Compound Name:
Octadecanamide, N,N'-1,2-

ethanediylbis[12-hydroxy-

CAS No.: 123-26-2

Cat. No.: B089877 Get Quote

CAS Number: 123-26-2 Common Synonyms: N,N'-Ethylenebis(12-hydroxystearamide); EBH;

Ethylenebis-12-hydroxystearamide.

Executive Summary
As a Senior Application Scientist, I often encounter this compound as a rheology modifier, slip

agent, or internal lubricant in polymer processing and drug formulation. While

Octadecanamide, N,N'-1,2-ethanediylbis[12-hydroxy- is generally classified as low-hazard,

its disposal requires specific attention to physical form (dust explosion risks) and aquatic

toxicity.

This guide provides a self-validating protocol for disposal, moving beyond simple SDS

summaries to operational laboratory workflows.

Part 1: Chemical Profile & Hazard Identification
Before disposal, you must validate the waste stream properties.[1] This compound is a high-

melting wax that is insoluble in water but soluble in hot organic solvents.
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Property Data Operational Implication

Physical State
Solid (Powder, Beads,

Granules)

Dust Hazard: Finely dispersed

powder can form explosive

mixtures in air (St 1/St 2

Class).[2]

Melting Point ~140–145 °C

Solidifies rapidly in drains;

NEVER pour down the sink

even if molten.

Solubility
Insoluble in water; Soluble in

hot xylene, ethanol, DMF.

Aqueous washing is ineffective

without surfactants/solvents.

GHS Classification
Aquatic Chronic 3 (H412); Skin

Sens. 1B (H317)

Do not release to environment.

Treat as chemical waste, not

general trash.

RCRA Status (US) Non-listed (Not P or U listed).

Generator must characterize.

Typically non-hazardous

unless mixed with solvents.

Part 2: Critical Safety Protocols (Pre-Disposal)
1. Dust Explosion Prevention

Mechanism: Like many organic amides, the dust has a deflagration index (

) > 0. Static discharge from plastic waste bags can ignite a dust cloud.

Protocol: When transferring large quantities (>1 kg) of powder to waste drums, ground the

drum and use antistatic liners. Avoid rapid dumping that generates a cloud.

2. Personal Protective Equipment (PPE)

Respiratory: N95/P2 particulate respirator is mandatory if handling powder to prevent

inhalation and sensitization (H317).

Skin: Nitrile gloves are sufficient.
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Part 3: Disposal Workflow (Decision Logic)
Use the following logic gate to determine the correct waste stream.

Waste Generation: CAS 123-26-2

What is the physical form?

Pure Solid
(Powder/Beads)

Dry Solid

Liquid Mixture

Solution/Slurry

Stream A: Solid Chemical Waste
(Incineration Preferred) Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(Ethanol, Toluene)

Flammables

Aqueous/Rinsate
(Suspension)

Water Based

Stream B: Halogenated Waste
(High Temp Incineration)

Stream C: Non-Halogenated Waste
(Fuel Blending/Incineration)

Stream D: Aqueous Chemical Waste
(Precipitation/Filtration)

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating Octadecanamide, N,N'-1,2-
ethanediylbis[12-hydroxy- waste streams.

Part 4: Detailed Disposal Protocols
Protocol A: Pure Solid Waste (Expired or Spilled Material)
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Best Practice: High-temperature incineration.

Container Selection: Use a wide-mouth HDPE jar or a fiber drum with a liner.

Labeling: Label as "Non-Regulated Chemical Waste" (if in US and not mixed with hazardous

substances) or "Hazardous Waste" (if adhering to strict internal EHS policies due to H412).

Text: "Solid Waste: N,N'-Ethylenebis(12-hydroxystearamide). Dust Hazard."

Spill Cleanup:

Do not dry sweep vigorously (dust risk).

Dampen the spill slightly with water or a dust suppressant.

Scoop into the container using non-sparking tools.

Final Disposal: Ship to a licensed incinerator. While sanitary landfill is legally permissible in

some jurisdictions due to insolubility, incineration ensures complete destruction of the

organic amide structure.

Protocol B: Solvent Mixtures (Reaction Mother Liquors)
Context: The amide is often dissolved in hot toluene, xylene, or alcohols.

Cooling Hazard: As the solution cools, the amide will precipitate.

Risk:[3][4] This can clog the neck of narrow waste containers (carboys).

Action:

Disposal must happen while the solution is warm (if safe) or after re-dissolving.

Alternatively, allow the solid to precipitate fully in a beaker, filter the solid (treat as Protocol

A), and dispose of the filtrate separately.

Segregation:

If dissolved in DCM/Chloroform: Dispose in Halogenated Waste stream.
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If dissolved in Ethanol/Toluene: Dispose in Non-Halogenated/Flammable Waste stream.

Protocol C: Aqueous Rinsate
Context: Cleaning glassware. The compound is H412 (Harmful to aquatic life).[5]

Prohibition: Do not pour rinsate down the sink. The compound will coat pipes and eventually

release into waterways.

Collection: Collect the first 3 rinses (which contain 95% of the residue) into a "Wash Water"

container.

Treatment:

Allow the container to stand; the amide will likely float or settle.

The supernatant can be decanted if tested clear, but the safest route is to send the entire

aqueous mixture for off-site wastewater treatment.

Part 5: Regulatory Compliance & Waste Codes
United States (RCRA)

Status: Not a listed hazardous waste (40 CFR 261).

Characteristic Check: It does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity

(D003), or Toxicity (D004) in its pure form.

Recommendation: Manage as "Non-RCRA Regulated Chemical Waste."

European Union (EWC/LoW)
Select the code based on the source of the waste:
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Waste Source Recommended EWC Code Description

Lab Reagent 16 05 06*

Laboratory chemicals,

consisting of or containing

hazardous substances (if

H412/H317 applies).

Lab Reagent 16 05 09

Discarded chemicals other

than those mentioned in 16 05

06, 07 or 08 (Non-hazardous).

Plastic Additive 07 02 13
Waste plastic additives (from

MFSU of plastics).

Asterisk denotes hazardous entry.[6] Due to Aquatic Chronic 3 classification, 16 05 06 is the
conservative and preferred choice for EHS compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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